Cas no 115256-12-7 (N'-Desmethylsulfonyl Dofetilide)

• Product Name: N'-Desmethylsulfonyl Dofetilide
• CAS No: 115256-12-7
• MF: C₁₈H₂₅N₃O₃S
• MW: 363.474403142929
• CID: 2876575
• Update Time: 2025-07-17

N'-Desmethylsulfonyl Dofetilide Chemical and Physical Properties

Names and Identifiers

• Dofetilide Impurity 7
• -DesmethylsulfonylDofetilide
• N'-Desmethylsulfonyl Dofetilide

• Inchi： 1S/C18H25N3O3S/c1-21(12-11-15-3-5-16(19)6-4-15)13-14-24-18-9-7-17(8-10-18)20-25(2,22)23/h3-10,20H,11-14,19H2,1-2H3
• InChI Key： RSQWCMABKYFNIZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(OCCN(C)CCC2C=CC(N)=CC=2)=CC=1)S(=O)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N'-Desmethylsulfonyl Dofetilide

N'-Desmethylsulfonyl Dofetilide (CAS No. 115256-12-7): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical research and development, N'-Desmethylsulfonyl Dofetilide (CAS No. 115256-12-7) has emerged as a compound of significant interest. This molecule, a derivative of the well-known antiarrhythmic agent Dofetilide, plays a crucial role in the study of cardiac electrophysiology and drug metabolism. With its unique chemical structure and pharmacological properties, N'-Desmethylsulfonyl Dofetilide is often utilized in preclinical and clinical research to understand the mechanisms of ion channel modulation and drug-drug interactions.

The CAS No. 115256-12-7 identifier is a critical piece of information for researchers and regulatory bodies, ensuring accurate identification and traceability of this compound in scientific literature and databases. The N'-Desmethylsulfonyl moiety in the molecule is particularly noteworthy, as it represents a key metabolic pathway for Dofetilide, shedding light on how the body processes and eliminates this class of drugs. This insight is invaluable for optimizing therapeutic regimens and minimizing adverse effects.

Recent advancements in AI-driven drug discovery and computational chemistry have further amplified the relevance of N'-Desmethylsulfonyl Dofetilide. Researchers are leveraging machine learning algorithms to predict its metabolic pathways and potential interactions with other medications, addressing common patient concerns such as "drug side effects" and "personalized medicine". These efforts align with the growing demand for precision healthcare, where understanding individual variations in drug metabolism is paramount.

Another area of interest is the compound's role in cardiac safety assessments. With increasing public awareness about heart health and the risks associated with arrhythmias, N'-Desmethylsulfonyl Dofetilide serves as a valuable tool for evaluating the cardiac safety profiles of new drugs. This is particularly relevant given the rise in telemedicine and remote patient monitoring, where accurate data on drug-induced cardiac effects can inform better clinical decisions.

From a chemical perspective, N'-Desmethylsulfonyl Dofetilide exhibits distinct solubility and stability characteristics, making it a subject of study in formulation science. Researchers are exploring innovative delivery systems, such as nanoparticles and liposomes, to enhance its bioavailability and therapeutic efficacy. These developments are closely watched by stakeholders in the pharmaceutical industry, who are keen on improving patient outcomes through advanced drug delivery technologies.

In summary, N'-Desmethylsulfonyl Dofetilide (CAS No. 115256-12-7) is a multifaceted compound with broad applications in drug metabolism research, cardiac safety testing, and formulation development. Its study not only advances scientific knowledge but also addresses pressing healthcare challenges, making it a cornerstone of modern pharmacology.